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Compound of Interest

Compound Name: Ethyl 4-Chloronicotinate

CAS No.: 37831-62-2

Cat. No.: B1590935

Get Quote

Executive Summary
Ethyl 4-Chloronicotinate (CAS: 13789-74-7) is a halogenated pyridine derivative widely used

as an intermediate in pharmaceutical synthesis. Its disposal requires strict adherence to

halogenated organic waste protocols due to the release of hydrochloric acid (HCl) and nitrogen

oxides (NOx) upon combustion.

Immediate Directive:

DO NOT dispose of down the drain.[1]

DO NOT mix with non-halogenated solvents (e.g., acetone, methanol) unless necessary for

the experiment, as this increases the volume of expensive-to-treat halogenated waste.

DO segregate into "Halogenated Organic" waste streams destined for high-temperature

incineration with flue gas scrubbing.
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Before initiating disposal, verify the chemical state. This compound is a halogenated ester,

making it susceptible to hydrolysis and reactive toward strong oxidizers.

Property Data Relevance to Disposal

CAS Number 13789-74-7
Unique identifier for waste

manifests.

Molecular Formula C₈H₈ClNO₂
Chlorine content mandates

"Halogenated" classification.

Physical State Liquid / Low-melting Solid
May require heating to transfer

if solidified (MP ~30°C).

Flash Point >110°C (Estimated)
Combustible, but generally not

D001 (Ignitable) waste.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2] Irrit.)

Requires standard PPE (Nitrile

gloves, goggles).

Reactivity
Incompatible with strong

bases/oxidizers.

Risk: Hydrolysis releases 4-

chloronicotinic acid and

ethanol.

Pre-Disposal: Spill Response Protocol
In the event of a spill during transfer to waste containers, follow this immediate containment

logic.
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Spill Detected

Assess Volume & Risk
(>100mL requires Evacuation)

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Safe to proceed

Containment:
Use Vermiculite or Sand dams

Absorption:
Cover with inert absorbent pads

Collection:
Scoop into sealable HDPE bag/jar

Labeling:
'Hazardous Waste - Debris (Ethyl 4-Chloronicotinate)'

Transfer to EHS

Click to download full resolution via product page

Figure 1: Immediate spill response workflow ensuring containment and proper classification of

debris.
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Disposal Workflow & Scientific Rationale
The Core Directive: Segregation
The presence of the chlorine atom on the pyridine ring is the deciding factor for disposal.

Mechanism: When incinerated, non-halogenated organics burn to CO₂ and H₂O.

Halogenated organics (like Ethyl 4-Chloronicotinate) produce HCl gas.

Operational Consequence: This waste must be sent to an incinerator equipped with a caustic

scrubber to neutralize the acid gas. Mixing this with non-halogenated waste forces the entire

volume to be treated as halogenated, significantly increasing disposal costs and

environmental processing load.

Step-by-Step Disposal Procedure
Step 1: Waste Stream Identification
Determine if the chemical is pure or in solution.

Pure Substance: Discard in a dedicated container or a "Solid/Liquid Chemical Debris"

container.

In Solution: If dissolved in DCM or Chloroform -> Halogenated Waste. If dissolved in

Methanol/Ethyl Acetate -> Still Halogenated Waste (due to the solute).

Step 2: Container Selection
Recommended: Amber glass or High-Density Polyethylene (HDPE).

Avoid: Low-density plastics or metal containers (unless lined), as long-term storage of

halogenated esters can degrade certain polymers or corrode metals if hydrolysis occurs.

Step 3: Chemical Hand-off
Follow the logic below to ensure regulatory compliance (RCRA/EPA).
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Waste Generation Physical State?

Liquid/Solution

Solid/Pure

Stream:
Halogenated Solvents

Contains Cl

Stream:
Solid Hazardous Waste

Tagging:
List 'Ethyl 4-Chloronicotinate'

Check 'Toxic' & 'Irritant'

Satellite Accumulation Area
(Secondary Containment)

Click to download full resolution via product page

Figure 2: Decision tree for waste stream selection and containerization.

Regulatory & Compliance Context (US/EPA Focus)
While Ethyl 4-Chloronicotinate is not explicitly "P-listed" or "U-listed" by name in 40 CFR

261.33, it is regulated under the "Mixture Rule" and general characteristics.

Waste Codes:

If spent solvents (e.g., Methylene Chloride) are present: F001/F002.[3][4]

If pure/unused: Classify as Hazardous Waste due to toxicity and irritant properties.

Satellite Accumulation:

Keep containers closed except when adding waste (40 CFR 262.15).

Ensure the container is compatible with the waste (e.g., do not store in a container that

previously held strong alkalis).

Scientific Troubleshooting
Issue: Waste container is bulging.

Cause: Uncontrolled hydrolysis. If the ester mixes with water/acid/base in the waste drum,

it hydrolyzes to 4-chloronicotinic acid + ethanol. If carbonates are present, this releases

CO₂.

Solution: Vent carefully in a fume hood. Test pH. Notify EHS immediately.
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Issue: Solidification in the drum.

Cause: The compound has a melting point near ambient temperature (~30°C).

Solution: Do not attempt to melt with an open flame. Use a warm water bath or drum

heater if transfer is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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